3-fluoro-N-(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-[[4-(trifluoromethyl)benzoyl]amino]phenyl]benzamide
• InChI: InChI=1S/C21H14F4N2O2/c22-16-5-3-4-14(12-16)20(29)27-18-7-2-1-6-17(18)26-19(28)13-8-10-15(11-9-13)21(23,24)25/h1-12H,(H,26,28)(H,27,29)
• InChI Key: IPJAEFNWLDKQOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)C(F)(F)F)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C21H14F4N2O2
• Molecular Weight: 402.3 g/mol

Description

The compound “3-fluoro-N-(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)benzamide” is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3. The trifluoromethyl group is often used in pharmaceuticals and agrochemicals due to its unique properties.

Synthesis Analysis

The synthesis of trifluoromethylated compounds is an active area of research. Various methods exist to introduce this functionality. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride. Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, in the title compounds, C14H9F4NO, the two benzene rings are inclined to one another by 43.94 (8)° in molecule A and 55.66 (7)° in molecule B of compound (I), which crystallizes with two independent molecules in the asymmetric unit.

Chemical Reactions Analysis

The trifluoromethylation reaction is a common method to introduce a trifluoromethyl group into an organic compound. This reaction can occur through various mechanisms, including aromatic coupling reactions, radical trifluoromethylation, nucleophilic trifluoromethylation, and electrophilic trifluoromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For similar compounds, the two benzene rings are inclined to one another by certain degrees. The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some trifluoromethylated compounds are considered hazardous according to the 2012 OSHA Hazard Communication Standard. They may be flammable, cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

The development of synthetic methods for adding trifluoromethyl groups to chemical compounds is actively pursued in academic research. Future research may focus on improving the efficiency and selectivity of these reactions, as well as exploring new applications for trifluoromethylated compounds in pharmaceuticals and agrochemicals.